Cas no 49540-21-8 (2-Hydroxy-4-(methylsulfanyl)butanamide)

• Product Name: 2-Hydroxy-4-(methylsulfanyl)butanamide
• CAS No: 49540-21-8
• Molecular Formula: C₅H₁₁NO₂S
• Molecular Weight: 149.2113
• CID: 2694528
• PubChem ID: 10313220

2-Hydroxy-4-(methylsulfanyl)butanamide Properties

Names and Identifiers

• 2-hydroxy-4-methylsulfanylbutanamide
• 2-hydroxy-4-(methylsulfanyl)butanamide
• 2-hydroxy-4-(methylthio)butanamide
• 2-hydroxy-4-(methylthio) butanamide
• 2-hydroxy-4-(methylthio)-butaneamide
• NE49786
• EN300-109477
• 845-177-2
• DTXSID50437963
• SY142437
• ZBA54021
• INTUDBWOILOBCE-UHFFFAOYSA-N
• DTXCID70388786
• SCHEMBL687227
• MFCD16694143
• AKOS011508290
• 49540-21-8

• InChIKey： INTUDBWOILOBCE-UHFFFAOYSA-N
• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(7)5(6)8/h4,7H,2-3H2,1H3,(H2,6,8)
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(N([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 149.05104977 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 149.05104977 g/mol
• Heavy Atom Count: 9
• Complexity: 97
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 88.6
• Molecular Weight: 149.21

Experimental Properties

• Boiling Point: 333.2±32.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 155.3±25.1 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides